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Compound Name:
1-(4-Methylbenzoyl)-1H-

benzotriazole

Cat. No.: B027401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
This document provides a detailed protocol for the N-acylation of primary and secondary

amines using 1-(4-Methylbenzoyl)-1H-benzotriazole. This method serves as a mild and

efficient alternative to conventional acylation techniques that often rely on harsher reagents like

acyl chlorides or acid anhydrides. The use of 1-(4-Methylbenzoyl)-1H-benzotriazole is

advantageous due to the neutral reaction conditions, high yields, and straightforward workup

procedures.[1]

N-acylbenzotriazoles, such as the title compound, are stable, crystalline solids that function as

effective acylating agents for a diverse range of amines.[1] The reaction proceeds under

neutral conditions, rendering it compatible with molecules containing sensitive functional

groups. This makes the protocol highly suitable for applications in complex chemical syntheses,

including peptide chemistry and the development of pharmaceutical compounds.[1] The

benzotriazole moiety is an excellent leaving group, which facilitates the nucleophilic attack of

the amine on the acyl carbon.[1] Furthermore, recent advancements have highlighted greener

synthetic approaches, which utilize water as a solvent and can be accelerated by microwave

irradiation.[2][3]
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The N-acylation of amines using 1-(4-Methylbenzoyl)-1H-benzotriazole is a direct process

where the amine nucleophilically attacks the carbonyl carbon of the acylbenzotriazole. This

results in the formation of the corresponding N-acylated amine (amide) and 1H-benzotriazole

as a byproduct. The reaction is typically performed by stirring the reactants in a suitable solvent

at room temperature.
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Synthesis of 1-(4-Methylbenzoyl)-1H-benzotriazole

N-Acylation Reaction

p-Toluic Acid

1-(4-Methylbenzoyl)-1H-benzotriazole

1H-Benzotriazole Coupling Agent (e.g., SOCl2)

Reaction Mixture

Primary or Secondary Amine Solvent (e.g., THF, Water)

Workup & Purification

N-acylated Amine (Amide)
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1-(4-Methylbenzoyl)-1H-benzotriazole

Electrophilic Carbonyl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbenzoyl-1h-benzotriazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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